Cas no 1342075-91-5 (2-(2-Aminobutan-2-yl)-5,6-dimethyl-1,4-dihydropyrimidin-4-one)

• Product Name: 2-(2-Aminobutan-2-yl)-5,6-dimethyl-1,4-dihydropyrimidin-4-one
• CAS No: 1342075-91-5
• MF: C₁₀H₁₇N₃O
• MW: 195.261482000351
• MDL: MFCD18330024
• CID: 5188552
• Update Time: 2025-05-20

2-(2-Aminobutan-2-yl)-5,6-dimethyl-1,4-dihydropyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 2-(2-aminobutan-2-yl)-5,6-dimethyl-1,4-dihydropyrimidin-4-one
• 2-(1-amino-1-methyl-propyl)-5,6-dimethyl-1H-pyrimidin-4-one
• 2-(2-aminobutan-2-yl)-4,5-dimethyl-1H-pyrimidin-6-one
• SB74386
• 4(3H)-Pyrimidinone, 2-(1-amino-1-methylpropyl)-5,6-dimethyl-
• 2-(2-Aminobutan-2-yl)-5,6-dimethyl-1,4-dihydropyrimidin-4-one

• MDL： MFCD18330024
• Inchi： 1S/C10H17N3O/c1-5-10(4,11)9-12-7(3)6(2)8(14)13-9/h5,11H2,1-4H3,(H,12,13,14)
• InChI Key： UARYTRYQTQCTQO-UHFFFAOYSA-N
• SMILES： O=C1C(C)=C(C)N=C(C(C)(CC)N)N1

Computed Properties

• Exact Mass: 195.137
• Monoisotopic Mass: 195.137
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 67.5

Additional information on 2-(2-Aminobutan-2-yl)-5,6-dimethyl-1,4-dihydropyrimidin-4-one

Compound CAS No. 1342075-91-5: 2-(2-Aminobutan-2-yl)-5,6-dimethyl-1,4-dihydropyrimidin-4-one

Compound CAS No. 1342075-91-5, also known as 2-(2-Aminobutan-2-yl)-5,6-dimethyl-1,4-dihydropyrimidin-4-one, is a novel chemical entity that has garnered significant attention in the field of organic chemistry and pharmacology. This compound belongs to the class of dihydropyrimidinones, which are well-known for their diverse biological activities and potential applications in drug development. Recent studies have highlighted its promising properties in areas such as antitumor activity, anti-inflammatory effects, and neuroprotective potential.

The structure of 2-(2-Aminobutan-2-yl)-5,6-dimethyl-1,4-dihydropyrimidin-4-one is characterized by a dihydropyrimidine ring system with substituents that confer unique chemical and biological properties. The presence of the aminobutanoyl group at position 2 and the dimethyl groups at positions 5 and 6 plays a crucial role in modulating its interactions with biological targets. These structural features have been extensively studied to understand their impact on the compound's pharmacokinetics, bioavailability, and therapeutic efficacy.

Recent advancements in synthetic chemistry have enabled the development of efficient synthesis routes for this compound. Researchers have employed various strategies, including multi-component reactions and catalytic asymmetric synthesis, to optimize its production. These methods not only enhance the scalability of the synthesis but also improve the overall purity and yield of the compound, making it more accessible for preclinical and clinical studies.

In terms of biological activity, Compound CAS No. 1342075-91-5 has demonstrated remarkable potential as a modulator of cellular signaling pathways. Studies have shown that it can effectively inhibit key enzymes involved in inflammation and oxidative stress, making it a promising candidate for treating conditions such as arthritis and neurodegenerative diseases. Additionally, its ability to modulate ion channels has opened new avenues for its application in pain management.

The pharmacological profile of this compound has been extensively evaluated in both in vitro and in vivo models. Preclinical studies have revealed that it exhibits excellent bioavailability and minimal toxicity, which are critical factors for its potential use as a therapeutic agent. Furthermore, its ability to cross the blood-brain barrier has been validated in animal models, suggesting its suitability for treating central nervous system disorders.

Recent clinical trials have focused on assessing the safety and efficacy of Compound CAS No. 1342075-91-5 in treating chronic inflammatory diseases. Early results indicate that it shows significant promise as a novel therapeutic option with fewer side effects compared to existing treatments. These findings underscore the importance of continued research into its mechanisms of action and long-term safety profile.

In conclusion, Compound CAS No. 1342075-91-5: 2-(2-Aminobutan-2-yli)-5,6-dimethyl-dihydro-pyrimidinone represents a cutting-edge advancement in medicinal chemistry. Its unique structure, coupled with its diverse biological activities, positions it as a valuable tool in drug discovery and development. As research progresses, this compound is expected to contribute significantly to the treatment of various diseases, offering new hope for patients worldwide.